3-((2-Phenethylphenoxy)methyl)pyridine

• Molecular Formula: C20H19NO
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 3-[[2-(2-phenylethyl)phenoxy]methyl]pyridine
• InChI: InChI=1S/C20H19NO/c1-2-7-17(8-3-1)12-13-19-10-4-5-11-20(19)22-16-18-9-6-14-21-15-18/h1-11,14-15H,12-13,16H2
• InChI Key: WUVSQVHZKKJEHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CC=CC=C2OCC3=CN=CC=C3

Description

3-((2-Phenethylphenoxy)methyl)pyridine is a pyridine-based compound featuring a phenethylphenoxy substituent at the 3-position of the pyridine ring. The phenethylphenoxy group in this compound likely contributes to hydrophobic interactions and binding affinity, similar to aryl and amine-containing substituents in related LSD1 inhibitors .

Comparison with Similar Compounds

Table 1. Key Structural Features and Inhibitory Activity of LSD1-Targeting Compounds

Compound ID	Substituents (R3, R5, R6)	IC50 (nM)	Ki (μM)	Selectivity (MAO-B/LSD1)	Key Structural Modifications
Compound 1	Baseline structure	15,700	-	-	Lacks basic amine substituents
Compound 2	Piperidin-4-ylmethyl (R3)	62	-	>1500x	Introduction of basic amine enhances LSD1 binding
Compound 5	Piperidin-4-ylmethyl (R3)	-	2.3	-	Stable pyridine replaces reactive cyclopropylamine
Compound 17	Methyl (R6), 4-CF3 (R5)	-	0.0023	640x	Methyl group optimizes hydrophobic interactions with LSD1
Compound 22	-OCF3 (R5)	-	2.6	39x	Electron-withdrawing groups improve LSD1 selectivity

Notes:

• Compound 2 demonstrates a 250-fold increase in potency over Compound 1 due to the piperidin-4-ylmethyl group, which enhances interactions with LSD1’s Asp555 residue .
• Compound 17 achieves submicromolar Ki values (2.3 nM) and exceptional MAO-B selectivity (>640-fold), attributed to its methyl and 4-CF3 substituents optimizing van der Waals contacts with LSD1’s Met332 and Phe538 .
• Compound 22 shows moderate LSD1 inhibition (Ki = 2.6 μM) but retains selectivity due to its -OCF3 group, which minimally affects MAO-B binding .

Structure-Activity Relationship (SAR) Insights

• Basic Amine Substituents : The addition of a piperidin-4-ylmethyl group (Compound 2) drastically improves LSD1 inhibition (IC50 = 62 nM vs. 15.7 μM for Compound 1) by facilitating hydrogen bonding with Asp555 and FAD cofactor .
  
• Aryl Group Optimization : Methyl and trifluoromethyl (-CF3) substituents on aryl rings (e.g., Compound 17) enhance selectivity by occupying hydrophobic pockets in LSD1’s active site, reducing off-target effects on MAO-B .
• Stability Enhancements : Replacing reactive cyclopropylamine moieties with stable pyridine rings (Compound 5) maintains potency while improving metabolic stability .

Enzyme Selectivity Profiles

Table 2. Selectivity of LSD1 Inhibitors Against Monoamine Oxidase (MAO) Isoforms

Compound ID	LSD1 Ki (μM)	MAO-A Ki (μM)	MAO-B Ki (μM)	MAO-B/LSD1 Selectivity
Compound 16	0.004	>10	0.66	165x
Compound 17	0.0023	>10	1.47	640x
Compound 22	2.6	>10	10.2	3.9x

Key Findings :

• Compound 17 exhibits >640-fold selectivity for LSD1 over MAO-B, making it a promising candidate for cancer therapy with minimal off-target effects .
• Bulky substituents (e.g., -CF3) improve selectivity by sterically hindering binding to MAO-B’s smaller active site .

Molecular Docking and Binding Interactions

Docking studies using LSD1’s crystal structure (PDB: 2V1D) reveal:

• The pyridine ring in analogs like Compound 17 forms π-π interactions with FAD and hydrogen bonds with Tyr761 .
• Substituents like methyl (R6) and 4-CF3 (R5) occupy hydrophobic pockets near Met332 and Lys661, stabilizing the inhibitor-enzyme complex .